Cas no 1807008-92-9 (5-Amino-4-bromo-2-(trifluoromethyl)benzyl alcohol)

• Product Name: 5-Amino-4-bromo-2-(trifluoromethyl)benzyl alcohol
• CAS No: 1807008-92-9
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4963728
• Update Time: 2023-08-24

5-Amino-4-bromo-2-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-2-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H7BrF3NO/c9-6-2-5(8(10,11)12)4(3-14)1-7(6)13/h1-2,14H,3,13H2
• InChI Key： QHXLSYOAFQJNPB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(CO)=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 268.96631 g/mol
• Monoisotopic Mass: 268.96631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2
• Molecular Weight: 270.05